Cas no 612041-12-0 (6-{[2-(benzyloxy)phenyl]methyl}-9-methyl-6H-indolo[2,3-b]quinoxaline)

• Product Name: 6-{[2-(benzyloxy)phenyl]methyl}-9-methyl-6H-indolo[2,3-b]quinoxaline
• CAS No: 612041-12-0
• MF: C₂₉H₂₃N₃O
• MW: 429.512426614761
• CID: 5778611
• PubChem ID: 2044593
• Update Time: 2025-06-08

6-{[2-(benzyloxy)phenyl]methyl}-9-methyl-6H-indolo[2,3-b]quinoxaline Chemical and Physical Properties

Names and Identifiers

• F1572-0039
• 6-[2-(benzyloxy)benzyl]-9-methyl-6H-indolo[2,3-b]quinoxaline
• AKOS001186655
• 6-(2-(benzyloxy)benzyl)-9-methyl-6H-indolo[2,3-b]quinoxaline
• Z57728621
• 9-methyl-6-[(2-phenylmethoxyphenyl)methyl]indolo[3,2-b]quinoxaline
• 6-{[2-(benzyloxy)phenyl]methyl}-9-methyl-6H-indolo[2,3-b]quinoxaline
• STL020594
• 612041-12-0
• 6H-Indolo[2,3-b]quinoxaline, 9-methyl-6-[[2-(phenylmethoxy)phenyl]methyl]-

• Inchi： 1S/C29H23N3O/c1-20-15-16-26-23(17-20)28-29(31-25-13-7-6-12-24(25)30-28)32(26)18-22-11-5-8-14-27(22)33-19-21-9-3-2-4-10-21/h2-17H,18-19H2,1H3
• InChI Key： VMVPZZMPHFSINU-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC=C1CN1C2C(C3C=C(C)C=CC1=3)=NC1C=CC=CC=1N=2

Computed Properties

• Exact Mass: 429.184112366g/mol
• Monoisotopic Mass: 429.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 664.1±55.0 °C(Predicted)
• pka: 2.70±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 6-{[2-(benzyloxy)phenyl]methyl}-9-methyl-6H-indolo[2,3-b]quinoxaline

Introduction to 6-{[2-(benzyloxy)phenyl]methyl}-9-methyl-6H-indolo[2,3-b]quinoxaline (CAS No. 612041-12-0)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, with each molecule holding the potential to revolutionize therapeutic strategies. One such compound, 6-{[2-(benzyloxy)phenyl]methyl}-9-methyl-6H-indolo[2,3-b]quinoxaline, identified by its CAS number 612041-12-0, has garnered significant attention in recent years due to its unique structural properties and promising biological activities. This introduction delves into the compound's chemical characteristics, its significance in modern medicinal chemistry, and its potential applications in addressing various health challenges.

The molecular structure of 6-{[2-(benzyloxy)phenyl]methyl}-9-methyl-6H-indolo[2,3-b]quinoxaline is a testament to the ingenuity of synthetic chemists. It consists of an indolo[2,3-b]quinoxaline core, a heterocyclic system known for its broad spectrum of biological activities, combined with a benzyloxy-substituted phenyl group and a methyl group at the 9-position. This intricate arrangement not only contributes to the compound's stability but also enhances its interactions with biological targets. The presence of multiple aromatic rings and functional groups makes it a versatile scaffold for further derivatization and optimization.

In recent years, there has been a surge in research focused on indolo[2,3-b]quinoxalines due to their demonstrated efficacy in various pharmacological contexts. Studies have highlighted their potential as kinase inhibitors, particularly in targeting pathways involved in cancer progression. The benzyl and benzyloxy groups in 6-{[2-(benzyloxy)phenyl]methyl}-9-methyl-6H-indolo[2,3-b]quinoxaline are strategically positioned to interact with key residues in protein targets, thereby modulating their activity. This has led to several investigations into its role as an anti-cancer agent, with preliminary findings suggesting promising results in preclinical models.

The compound's ability to cross the blood-brain barrier has also sparked interest in its potential applications beyond oncology. Neurodegenerative diseases, such as Alzheimer's and Parkinson's, are characterized by aberrant protein aggregation and oxidative stress. The indolo[2,3-b]quinoxaline core has been shown to exhibit neuroprotective properties by inhibiting enzymes involved in these pathological processes. Additionally, the methyl group at the 9-position may enhance lipophilicity, improving bioavailability and CNS penetration. These attributes make 6-{[2-(benzyloxy)phenyl]methyl}-9-methyl-6H-indolo[2,3-b]quinoxaline a candidate for further exploration in neuroprotective therapies.

Another area of interest is the compound's potential as an anti-inflammatory agent. Chronic inflammation is a hallmark of numerous diseases, including cardiovascular disorders and autoimmune conditions. Research has indicated that indolo[2,3-b]quinoxalines can modulate inflammatory pathways by interacting with transcription factors and cytokine receptors. The specific substitution pattern in 6-{[2-(benzyloxy)phenyl]methyl}-9-methyl-6H-indolo[2,3-b]quinoxaline may fine-tune its binding affinity to these targets, offering a balanced approach to inflammation control without excessive immunosuppression.

The synthesis of 6-{[2-(benzyloxy)phenyl]methyl}-9-methyl-6H-indolo[2,3-b]quinoxaline involves multi-step organic reactions that showcase the synergy between different functional groups. The benzyloxy group provides stability during synthetic transformations while also contributing to the compound's solubility profile. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the indolo[2,3-b]quinoxaline core efficiently. These synthetic strategies not only highlight the compound's accessibility but also demonstrate the advancements in medicinal chemistry that enable rapid development of novel therapeutic agents.

Preclinical studies have begun to unravel the pharmacokinetic properties of 6-{[2-(benzyloxy)phenyl]methyl}-9-methyl-6H-indolo[2,3-b]quinoxaline. Pharmacokinetic profiling is crucial for understanding how a drug is absorbed, distributed, metabolized, and excreted by the body. Preliminary data suggest that the compound exhibits favorable oral bioavailability and moderate metabolic stability. These characteristics are essential for designing effective dosing regimens and minimizing side effects. Further studies are underway to optimize these parameters through structural modifications.

The safety profile of any pharmaceutical candidate is paramount before it can enter clinical trials. Toxicological assessments have been conducted on 6-{[2-(benzyloxy)phenyl]methyl}-9-methyl-6H-indolo[2,3-b]quinoxaline, focusing on acute toxicity and long-term exposure effects. Initial results indicate that the compound is well-tolerated at therapeutic doses with minimal adverse effects observed in animal models. However, comprehensive safety evaluations are necessary to ensure patient safety during human trials.

The integration of computational methods into drug discovery has accelerated the process of identifying promising candidates like 6-{[2-(benzyloxy)phenyl]methyl}-9-methyl-6H-indolo[2,3-b]quinoxaline. Molecular docking simulations have been used to predict binding interactions between this compound and various biological targets. These simulations not only validate experimental findings but also provide insights into structural optimization strategies. By leveraging computational tools alongside traditional experimental approaches, researchers can efficiently navigate the complex landscape of drug development.

The future prospects of 6-{[2-(benzyloxy)phenyl]methyl}-9-methyl-6H-indolo[2,3-b]quinoxaline are vast and multifaceted. Ongoing research aims to expand its therapeutic applications by exploring new indications and refining its pharmacological profile through structural analogs. Collaborative efforts between academia and industry are essential for translating laboratory discoveries into clinical reality. As our understanding of disease mechanisms evolves, compounds like this one will continue to play a crucial role in developing innovative treatments for unmet medical needs.

In conclusion, 6-{[2-(benzyloxy)phenyl]methyl}-9-methyl-6H-indolo[2,3-b]quinoxaline (CAS No. 612041-12-0) represents a significant advancement in pharmaceutical chemistry with its unique structure and promising biological activities。 Its potential as an anti-cancer、neuroprotective、and anti-inflammatory agent underscores its importance in modern medicine。 With continued research and development，this compound holds great promise for improving patient outcomes across various therapeutic areas。